Cas no 25683-10-7 (6-methyl-2-oxo-2H-pyran-5-carboxylicacid)
6-Methyl-2-oxo-2H-pyran-5-carboxylic acid is a heterocyclic organic compound featuring a pyranone core substituted with a methyl group at the 6-position and a carboxylic acid moiety at the 5-position. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The compound's lactone and carboxylic acid functionalities enable versatile derivatization, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions ensures ease of handling in synthetic applications. The product is typically characterized by high purity, ensuring consistent performance in coupling reactions, cyclizations, and other transformations. Suitable for research and industrial-scale processes requiring precise functional group compatibility.
25683-10-7 structure
Product Name:6-methyl-2-oxo-2H-pyran-5-carboxylicacid
CAS No:25683-10-7
MF:C7H6O4
MW:154.120142459869
MDL:MFCD20640577
CID:1066696
PubChem ID:85768811
Update Time:2025-06-06
6-methyl-2-oxo-2H-pyran-5-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-2-oxo-2H-pyran-5-carboxylicacid
- ZB0683
- 2-methyl-6-oxopyran-3-carboxylic acid
- 6-Methyl-2-oxo-2H-pyran-5-carboxylic acid
- DB-341848
- A911346
- 25683-10-7
-
- MDL： MFCD20640577
- Inchi： 1S/C7H6O4/c1-4-5(7(9)10)2-3-6(8)11-4/h2-3H,1H3,(H,9,10)
- InChI Key： SFORAEUKIGXMPR-UHFFFAOYSA-N
- SMILES： O1C(C=CC(C(=O)O)=C1C)=O
Computed Properties
- Exact Mass: 154.02660867g/mol
- Monoisotopic Mass: 154.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 86-87 ºC
- Boiling Point: 303.3±35.0 ºC (760 Torr),
- Flash Point: 130.5±19.4 ºC,
- Solubility: Slightly soluble (26 g/l) (25 º C),
6-methyl-2-oxo-2H-pyran-5-carboxylicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A119001664-250mg |
6-Methyl-2-oxo-2H-pyran-5-carboxylic acid |
25683-10-7 | 95% | 250mg |
$215.82 | 2023-09-02 | |
| Alichem | A119001664-1g |
6-Methyl-2-oxo-2H-pyran-5-carboxylic acid |
25683-10-7 | 95% | 1g |
$514.80 | 2023-09-02 | |
| Chemenu | CM182376-1g |
6-Methyl-2-oxo-2H-pyran-5-carboxylic acid |
25683-10-7 | 95% | 1g |
$439 | 2021-08-05 | |
| Chemenu | CM182376-1g |
6-Methyl-2-oxo-2H-pyran-5-carboxylic acid |
25683-10-7 | 95% | 1g |
$493 | 2024-07-28 | |
| eNovation Chemicals LLC | D502515-1g |
6-methyl-2-oxo-2H-pyran-5-carboxylicacid |
25683-10-7 | 95% | 1g |
$420 | 2024-05-24 | |
| eNovation Chemicals LLC | D502515-5g |
6-methyl-2-oxo-2H-pyran-5-carboxylicacid |
25683-10-7 | 95% | 5g |
$1200 | 2024-05-24 | |
| Ambeed | A346665-100mg |
6-Methyl-2-oxo-2H-pyran-5-carboxylic acid |
25683-10-7 | 95% | 100mg |
$99.0 | 2025-03-04 | |
| Ambeed | A346665-250mg |
6-Methyl-2-oxo-2H-pyran-5-carboxylic acid |
25683-10-7 | 95% | 250mg |
$168.0 | 2025-03-04 | |
| Ambeed | A346665-1g |
6-Methyl-2-oxo-2H-pyran-5-carboxylic acid |
25683-10-7 | 95% | 1g |
$452.0 | 2025-03-04 | |
| Chemenu | CM182376-100mg |
6-Methyl-2-oxo-2H-pyran-5-carboxylic acid |
25683-10-7 | 95% | 100mg |
$108 | 2024-07-28 |
6-methyl-2-oxo-2H-pyran-5-carboxylicacid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:25683-10-7)6-methyl-2-oxo-2H-pyran-5-carboxylicacid
Order Number:A911346
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:41
Price ($):151.0/407.0
Email:sales@amadischem.com
6-methyl-2-oxo-2H-pyran-5-carboxylicacid Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:25683-10-7)6-methyl-2-oxo-2H-pyran-5-carboxylicacid
Purity:99%/99%
Quantity:250mg/1g
Price ($):151.0/407.0